Cas no 828263-08-7 (2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-)
828263-08-7 structure
Product Name:2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-
CAS No:828263-08-7
MF:C23H36O3
MW:360.53014755249
CID:681847
PubChem ID:5273612
Update Time:2025-04-19
2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-
- 16-(1,3-benzodioxol-5-yl)hexadecan-2-one
- 828263-08-7
- DTXSID60414947
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- Inchi: 1S/C23H36O3/c1-20(24)14-12-10-8-6-4-2-3-5-7-9-11-13-15-21-16-17-22-23(18-21)26-19-25-22/h16-18H,2-15,19H2,1H3
- InChI Key: OHKYJRJHRQFHDW-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CCCCCCCCCCCCCCC(C)=O
Computed Properties
- Exact Mass: 360.26644501g/mol
- Monoisotopic Mass: 360.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 35.5Ų
2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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